Cas no 101428-40-4 (N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide)

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide is a sulfonamide-derived compound featuring a butanamide substituent linked to a phenyl ring, further modified with a 4,6-dimethylpyrimidin-2-yl sulfamoyl group. This structure suggests potential utility in medicinal chemistry, particularly as a sulfonamide-based inhibitor or intermediate in pharmaceutical synthesis. The presence of the dimethylpyrimidine moiety may enhance binding affinity and selectivity in biological systems, while the butanamide chain could influence solubility and pharmacokinetic properties. Its well-defined molecular architecture makes it suitable for research applications, including enzyme inhibition studies or the development of novel therapeutic agents. The compound’s purity and stability are critical for reproducible experimental outcomes in biochemical and pharmacological investigations.

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide structure

101428-40-4 structure

Product Name:N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide

CAS No:101428-40-4

MF:C₁₆H₂₀N₄O₃S

MW:348.420001983643

CID:6472389

Update Time:2025-05-20

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide Chemical and Physical Properties

Names and Identifiers

- N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide
- N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)butanamide
- Butanamide, N-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
- Inchi： 1S/C16H20N4O3S/c1-4-5-15(21)19-13-6-8-14(9-7-13)24(22,23)20-16-17-11(2)10-12(3)18-16/h6-10H,4-5H2,1-3H3,(H,19,21)(H,17,18,20)
- InChI Key： HDWWZEPQCCFXAK-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(S(NC2=NC(C)=CC(C)=N2)(=O)=O)C=C1)(=O)CCC

Experimental Properties

Density: 1.321±0.06 g/cm3(Predicted)
Melting Point: 203-204 °C
pka: 7.25±0.10(Predicted)

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1443-6978-2μmol	N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide	101428-40-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1443-6978-5μmol	N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide	101428-40-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1443-6978-10μmol	N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide	101428-40-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1443-6978-20μmol	N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide	101428-40-4	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1443-6978-1mg	N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide	101428-40-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1443-6978-2mg	N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide	101428-40-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1443-6978-3mg	N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide	101428-40-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1443-6978-4mg	N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide	101428-40-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1443-6978-5mg	N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide	101428-40-4	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1443-6978-10mg	N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide	101428-40-4	90%+	10mg	$79.0	2023-05-17

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide Related Literature

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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

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3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide

Comprehensive Overview of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide (CAS No. 101428-40-4)

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide, identified by its CAS No. 101428-40-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyrimidine ring with a sulfamoyl linker and a butanamide moiety, making it a subject of interest for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic or agricultural benefits.

In recent years, the demand for sulfonamide-based compounds like N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide has surged due to their versatility in medicinal chemistry. The compound’s pyrimidine core is a common pharmacophore found in FDA-approved drugs, which explains its prominence in high-throughput screening (HTS) libraries. Additionally, its sulfamoyl group is known to enhance bioavailability and target specificity, addressing modern challenges in precision medicine and sustainable agriculture.

One of the most searched questions about CAS No. 101428-40-4 revolves around its synthetic pathways and industrial scalability. The compound can be synthesized via multi-step organic reactions, including sulfonylation and amide coupling, with yields optimized for commercial production. Its stability under physiological conditions is another hot topic, as it determines its suitability for in vivo applications. These attributes align with the growing trend of green chemistry, where researchers seek eco-friendly synthesis methods.

The agrochemical sector has also explored N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide for its potential as a plant growth regulator or pesticide intermediate. Its mode of action is hypothesized to involve enzyme inhibition, a mechanism critical for combating resistant pest strains. This ties into broader discussions about food security and sustainable farming, where innovative chemical solutions are urgently needed.

From a drug development perspective, the compound’s ADME (Absorption, Distribution, Metabolism, Excretion) profile is under scrutiny. Computational models suggest moderate lipophilicity and blood-brain barrier (BBB) permeability, making it a candidate for CNS-targeted therapies. These findings resonate with the rising interest in neurodegenerative disease research, where small-molecule inhibitors are highly sought after.

In summary, N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}butanamide (CAS No. 101428-40-4) represents a multifaceted compound with promising applications across life sciences and material innovation. Its structural uniqueness and functional adaptability position it as a valuable asset in addressing contemporary scientific and industrial challenges.